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Compound Name: trans-beta-Methylstyrene

Cat. No.: B116674

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-beta-Methylstyrene, also known as trans-1-phenyl-1-propene, is an aromatic
hydrocarbon of significant interest in organic synthesis and polymer science.[1] Its chemical
structure, characterized by a benzene ring attached to a propenyl group with a trans
configuration at the double bond, imparts specific physical and chemical properties that are
crucial for its application in various research and development settings. This guide provides a
detailed examination of two key physical properties of trans-beta-methylstyrene: its boiling
point and density. Understanding these fundamental characteristics is paramount for its safe
handling, purification, and utilization in synthetic protocols.

Core Physical and Chemical Identifiers

A clear identification of trans-beta-methylstyrene is the first step in any scientific endeavor.
The following table summarizes its primary identifiers.
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Identifier Value Source
IUPAC Name (E)-1-Phenylprop-1-ene [1]

CAS Number 873-66-5 [2][3]
Molecular Formula CoH1o [31[4]
Molecular Weight 118.18 g/mol [1115112]
Appearance Colorless to faintly yellow liquid  [4][6][7]

Boiling Point and Density: A Comprehensive
Overview

The boiling point and density are critical physical constants that provide insights into the
intermolecular forces and the packing of molecules in the liquid state. For trans-beta-
methylstyrene, these properties are well-documented and are essential for procedures such
as distillation and for calculating reaction stoichiometry.

Physical Property Value Conditions Source
N ) at 760 mmHg
Boiling Point 175 °C [2][4][6][8]
(standard pressure)
176.9 °C [1]
Density 0.911 g/mL at 25 °C [21[7181191

Relative density

(water = 1): 0.911 L4llel

The slight variations in reported boiling points can be attributed to differences in experimental
conditions and the purity of the sample.[10]

Experimental Determination of Physical Properties

The accurate determination of boiling point and density relies on established laboratory
techniques. These protocols are designed to yield precise and reproducible results, ensuring
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the integrity of experimental data.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[10][11] For a pure substance, the boiling point is a
characteristic constant at a given pressure.

Methodology: Capillary Tube Method
This micro-method is suitable for determining the boiling point of small quantities of liquid.
Causality Behind Experimental Choices:

o Small Sample Volume: This method is advantageous when dealing with valuable or limited
guantities of the substance.

o Sealed Capillary: The sealed end of the capillary tube traps air, which upon heating, expands
and then contracts, allowing for the precise observation of the boiling point.[12]

» Uniform Heating: An oil bath or a heating block ensures a slow and uniform temperature
increase, which is crucial for reaching thermal equilibrium and obtaining an accurate reading.
[10]

Step-by-Step Protocol:

e Preparation: A small amount of trans-beta-methylstyrene is placed in a fusion tube. A
capillary tube, sealed at one end, is then inverted and placed into the fusion tube.

o Assembly: The fusion tube is attached to a thermometer, ensuring the sample is level with
the thermometer bulb.

e Heating: The assembly is immersed in a heating bath (e.g., paraffin oil or a metal block) and
heated gently.[12]

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The heat is then removed.
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e Boiling Point Determination: The temperature at which the liquid just begins to enter the
capillary tube upon cooling is recorded as the boiling point.[13] This is the point where the
vapor pressure of the liquid equals the external pressure.

Determination of Density

Density is defined as the mass of a substance per unit volume. For a liquid, it is typically
measured in grams per milliliter (g/mL).

Methodology: Pycnometer or Graduated Cylinder and Balance
This method relies on the direct measurement of mass and volume.
Causality Behind Experimental Choices:

e Precision Instruments: The use of an analytical balance and a graduated cylinder or
pycnometer ensures accurate measurements of mass and volume, respectively.[14]

o Temperature Control: Density is temperature-dependent; therefore, measurements should be
conducted at a constant, recorded temperature, typically 25 °C for standardization.[2][8]

Step-by-Step Protocol:

e Mass of Empty Container: The mass of a clean, dry graduated cylinder or pychometer is
accurately measured using an analytical balance.

e Volume Measurement: A known volume of trans-beta-methylstyrene is carefully added to
the graduated cylinder. The volume is read from the bottom of the meniscus.

o Mass of Container and Liquid: The total mass of the container and the liquid is measured.

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
container. The density is then calculated by dividing the mass of the liquid by its volume.[15]

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental procedures for determining
the boiling point and density of trans-beta-methylstyrene.
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Caption: Workflow for determining the boiling point and density of trans-beta-methylstyrene.

Conclusion

The boiling point and density of trans-beta-methylstyrene are fundamental physical

properties that are essential for its proper handling, characterization, and application in

scientific research. The experimental methods described in this guide provide a framework for

the accurate and reliable determination of these values. Adherence to these standardized

protocols ensures the generation of high-quality data, which is the bedrock of scientific integrity

and progress in the fields of chemistry and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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